Cas no 46117-85-5 (1-(3-fluoro-4-methylphenyl)guanidine)

• Product Name: 1-(3-fluoro-4-methylphenyl)guanidine
• CAS No: 46117-85-5
• MF: C₈H₁₀FN₃
• MW: 167.183504581451
• MDL: MFCD16653184
• CID: 2828208
• PubChem ID: 12253695
• Update Time: 2025-07-21

1-(3-fluoro-4-methylphenyl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methylphenyl)guanidine
• EN300-236664
• F2158-0691
• MFCD16653184
• SY339916
• DTXSID00482584
• N-(3-FLUORO-4-METHYLPHENYL)GUANIDINE
• 46117-85-5
• N-(3-Fluoro-4-methyl-phenyl)-guanidine
• AKOS011664944

• MDL： MFCD16653184
• Inchi： 1S/C8H10FN3/c1-5-2-3-6(4-7(5)9)12-8(10)11/h2-4H,1H3,(H4,10,11,12)
• InChI Key： AWTJHZXPMFIOAC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)/N=C(\N)/N

Computed Properties

• Exact Mass: 167.08587549Da
• Monoisotopic Mass: 167.08587549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-fluoro-4-methylphenyl)guanidine

Professional Introduction to Compound with CAS No. 46117-85-5 and Product Name: 1-(3-fluoro-4-methylphenyl)guanidine

The compound with the CAS number 46117-85-5 is identified by the product name 1-(3-fluoro-4-methylphenyl)guanidine, a chemical entity that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This introduction aims to provide a comprehensive overview of the compound, its structural characteristics, potential applications, and recent advancements in research.

1-(3-fluoro-4-methylphenyl)guanidine belongs to the class of guanidine derivatives, which are well-known for their diverse biological activities. The presence of a fluoro substituent at the 3-position and a methyl group at the 4-position of the phenyl ring introduces unique electronic and steric properties to the molecule. These modifications can significantly influence its interactions with biological targets, making it a promising candidate for drug discovery.

The structural features of 1-(3-fluoro-4-methylphenyl)guanidine include a guanidine core, which is a well-documented pharmacophore in medicinal chemistry. Guanidine derivatives have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The fluoro substituent enhances the metabolic stability and bioavailability of the compound, while the methyl group contributes to its binding affinity by introducing steric hindrance.

Recent research has highlighted the potential of 1-(3-fluoro-4-methylphenyl)guanidine in the development of novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting certain enzymes and receptors involved in inflammatory and infectious diseases. For instance, preliminary in vitro studies suggest that this compound may exhibit potent activity against bacterial pathogens by interfering with essential metabolic pathways.

In addition to its antimicrobial properties, 1-(3-fluoro-4-methylphenyl)guanidine has shown promise in preclinical models as a potential treatment for cancer. The guanidine moiety is known to interact with DNA and proteins, which can lead to apoptosis or cell cycle arrest in tumor cells. The fluoro and methyl substituents further enhance its ability to selectively target cancer cells while minimizing toxicity to healthy tissues.

The synthesis of 1-(3-fluoro-4-methylphenyl)guanidine involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. The use of fluorinated intermediates has been particularly crucial in achieving the desired regioselectivity during synthesis.

Pharmacokinetic studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 1-(3-fluoro-4-methylphenyl)guanidine. These studies have revealed that the compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic therapy. Further research is ongoing to explore strategies for enhancing its pharmacokinetic profile.

The development of drug candidates like 1-(3-fluoro-4-methylphenyl)guanidine relies heavily on computational modeling and high-throughput screening techniques. These tools aid in predicting molecular interactions and optimizing lead compounds for clinical trials. The integration of machine learning algorithms has accelerated the process of identifying promising candidates from large chemical libraries.

Ethical considerations are paramount in pharmaceutical research, ensuring that all studies are conducted with strict adherence to regulatory guidelines. The safety and efficacy of 1-(3-fluoro-4-methylphenyl)guanidine are being rigorously evaluated through preclinical toxicity studies before advancing to human trials. Collaborative efforts between academia and industry are essential in translating laboratory findings into viable therapeutic options.

The future prospects of 1-(3-fluoro-4-methylphenyl)guanidine are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems, such as nanotechnology-based formulations, may enhance its efficacy by improving target specificity and reducing side effects. Additionally, combination therapies involving this compound with other drugs could offer synergistic benefits in treating complex diseases.

In conclusion,1-(3-fluoro-4-methylphenyl)guanidine (CAS No. 46117-85-5) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features and biological activities make it a valuable asset in the quest for novel treatments for infectious diseases, cancer, and inflammatory disorders. Continued research efforts will further elucidate its mechanisms of action and optimize its clinical utility.